Cas no 898559-25-6 (3,5-Dibromopyridine-2-carbaldehyde)

3,5-Dibromopyridine-2-carbaldehyde structure

898559-25-6 structure

Product Name:3,5-Dibromopyridine-2-carbaldehyde

CAS No:898559-25-6

MF:C₆H₃Br₂NO

MW:264.902119874954

MDL:MFCD08704598

CID:890146

PubChem ID:20129826

Update Time:2024-10-26

3,5-Dibromopyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3,5-Dibromopicolinaldehyde
- 3,5-DIBROMO-PYRIDIN-2-YL-ALDEHYDE
- 3,5-dibromopyridine-2-carbaldehyde
- 3,5-Dibromopyridine-2-carboxaldehyde
- 3,5-Dibromo-2-pyridinecarboxaldehyde (ACI)
- MFCD08704598
- WS-01148
- DB-082472
- YKB55925
- BKOUPZMVLRIILB-UHFFFAOYSA-N
- AB48580
- Z1269170587
- EN300-108131
- 3,5-Dibromopyridine-2-carboxaldehyde, 96%
- AKOS016007456
- CS-0046921
- 3,5-Dibromo-pyridine-2-carbaldehyde
- SY123448
- 898559-25-6
- SCHEMBL10684726
- W15435
- DTXSID10602771
- 3,5-Dibromopyridine-2-carbaldehyde
- MDL： MFCD08704598
- Inchi： 1S/C6H3Br2NO/c7-4-1-5(8)6(3-10)9-2-4/h1-3H
- InChI Key： BKOUPZMVLRIILB-UHFFFAOYSA-N
- SMILES： O=CC1C(Br)=CC(Br)=CN=1

Computed Properties

Exact Mass: 262.85800
Monoisotopic Mass: 262.858
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30A^2
XLogP3: 2

Experimental Properties

Density: 2.09
Melting Point: 60-64 °C
Boiling Point: 269.4°C at 760 mmHg
Flash Point: 116.7°C
Refractive Index: 1.654
PSA: 29.96000
LogP: 2.41910

3,5-Dibromopyridine-2-carbaldehyde Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301-H315-H319-H334-H335
Warning Statement： P261-P301+P310-P305+P351+P338-P342+P311
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：2
Hazard Category Code： 22-36/37/38-43
Safety Instruction： 26-36/37
Hazardous Material Identification：
Storage Condition：2-8°C

3,5-Dibromopyridine-2-carbaldehyde Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,5-Dibromopyridine-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM126268-1g	3,5-dibromopicolinaldehyde	898559-25-6	95%	1g	$360	2021-08-05
Chemenu	CM126268-5g	3,5-dibromopicolinaldehyde	898559-25-6	95%	5g	$1080	2021-08-05
TRC	B426343-50mg	3,5-Dibromopyridine-2-carbaldehyde	898559-25-6		50mg	$ 50.00	2022-06-07
TRC	B426343-100mg	3,5-Dibromopyridine-2-carbaldehyde	898559-25-6		100mg	$ 65.00	2022-06-07
TRC	B426343-500mg	3,5-Dibromopyridine-2-carbaldehyde	898559-25-6		500mg	$ 210.00	2022-06-07
ChemScence	CS-0046921-1g	3,5-Dibromopicolinaldehyde	898559-25-6		1g	$162.0	2022-04-26
ChemScence	CS-0046921-5g	3,5-Dibromopicolinaldehyde	898559-25-6		5g	$602.0	2021-09-02
Chemenu	CM126268-1g	3,5-dibromopicolinaldehyde	898559-25-6	95%	1g	$123	2024-07-21
Chemenu	CM126268-5g	3,5-dibromopicolinaldehyde	898559-25-6	95%	5g	$506	2024-07-21
abcr	AB510646-500 mg	3,5-Dibromopyridine-2-carboxaldehyde, 95%; .	898559-25-6	95%	500mg	€164.50	2023-06-14

3,5-Dibromopyridine-2-carbaldehyde Production Method

Production Method 1

625-92-3

898559-25-6

Reaction Conditions

1.1 Reagents: Magnesate(1-), dichloro(2,2,6,6-tetramethylpiperidinato)-, lithium (1:1) Solvents: Tetrahydrofuran ; 0.5 h, -25 °C
1.2 Reagents: Iodine Solvents: Tetrahydrofuran
1.3 Solvents: Tetrahydrofuran ; -25 °C
1.4 Reagents: Ammonium chloride Solvents: Water

Reference

: Mixed Mg/Li amides of the type R2NMgCl·LiCl as highly efficient bases for the regioselective generation of functionalized aryl and heteroaryl magnesium compounds

Krasovskiy, Arkady; Krasovskaya, Valeria; Knochel, Paul, Angewandte Chemie, 2006, 45(18), 2958-2961

Production Method 2

2750165-33-2

898559-25-6

Reaction Conditions

1.1 Reagents: Boron trichloride Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 10 - 30 min, rt
1.2 Reagents: Water ; 30 min, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; basified, rt

Reference

: A Metal-Free Visible-Light Photoredox Construction and Direct C-H Functionalization of Pyridines: Green Synthesis of Polysubstituted Picolinaldehydes

Zhang, Qun-Liang; Yu, Qin-qin; Ma, Li; Lu, Xuelian; Fan, Qing-Tian; et al, Journal of Organic Chemistry, 2021, 86(23), 17244-17248

Production Method 3

625-92-3

898559-25-6

Reaction Conditions

1.1 Reagents: Magnesate(1-), dichloro(2,2,6,6-tetramethylpiperidinato)-, lithium (1:1) Solvents: Tetrahydrofuran ; 1 min, 0 °C
1.2 10 s, 25 °C

Reference

: Continuous flow magnesiation of functionalized heterocycles and acrylates with TMPMgCl.LiCl

Petersen, Trine P.; Becker, Matthias R.; Knochel, Paul, Angewandte Chemie, 2014, 53(30), 7933-7937

3,5-Dibromopyridine-2-carbaldehyde Raw materials

3,5-Dibromopyridine-2-carbaldehyde Preparation Products

3,5-Dibromopyridine-2-carbaldehyde (898559-25-6)

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Cas no 898559-25-6 (3,5-Dibromopyridine-2-carbaldehyde)

3,5-Dibromopyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3,5-Dibromopyridine-2-carbaldehyde Security Information

3,5-Dibromopyridine-2-carbaldehyde Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3,5-Dibromopyridine-2-carbaldehyde Pricemore >>

3,5-Dibromopyridine-2-carbaldehyde Production Method

Production Method 1

Production Method 2

Production Method 3

3,5-Dibromopyridine-2-carbaldehyde Raw materials

3,5-Dibromopyridine-2-carbaldehyde Preparation Products

3,5-Dibromopyridine-2-carbaldehyde Related Literature

898559-25-6 (3,5-Dibromopyridine-2-carbaldehyde) Related Products